3,4,5-Trifluorophenylboronic acid

• IUPAC Name: (3,4,5-trifluorophenyl)boronic acid
• InChI: InChI=1S/C6H4BF3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,11-12H
• InChI Key: UHDDEIOYXFXNNJ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C(=C1)F)F)F)(O)O
• Molecular Formula: C6H4BF3O2
• DSSTOX Substance ID: DTXSID60370438
• Molecular Weight: 175.90 g/mol
• CAS No.: 143418-49-9

Description

3,4,5-Trifluorophenylboronic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It is a white to light brown crystalline powder.

Synthesis Analysis

The synthesis of this compound involves a Grignard reaction. After the reaction is initiated, the temperature rises rapidly and is then lowered to 10-15°C in an ice-water bath. The reaction continues at room temperature for 8 hours. After the reaction is over, the reaction solution is slowly poured into dilute hydrochloric acid. The liquids are then separated, and the aqueous phase is extracted twice. The organic phases are combined, dried with anhydrous sodium sulfate, spin dried, and recrystallized from ethyl chloride. This process yields this compound with a yield of 78% and a content of 99.6%.

Molecular Structure Analysis

The molecular formula of this compound is C6H4BF3O2. The molecular weight is 175.903 g/mol.

Chemical Reactions Analysis

This compound is involved in several chemical reactions. It is used in the preparation of phenylboronic catechol esters and determination of Lewis acidity. It is also used in the synthesis of benzopyranone derivatives as GABAA receptor modulators, synthesis of multisubstituted olefins and conjugate dienes, and Suzuki cross-coupling reactions.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm^3. Its melting point is 290-295 °C (lit.), and its boiling point is 263.6±50.0 °C at 760 mmHg. The vapour pressure is 0.0±0.6 mmHg at 25°C.

Scientific Research Applications

Catalysis in Organic Synthesis

3,4,5-Trifluorophenylboronic acid has been identified as a promoter for the amidation reaction between carboxylic acids and amines, showcasing its significance in organic synthesis (Kurihara, Ishihara, & Yamamoto, 1998). Additionally, its application in dipeptide synthesis through direct amidation of amino acid derivatives has been studied, where it was found effective, particularly in combination with o-nitrophenylboronic acid (Liu et al., 2013).

Role in Organometallic Chemistry

In organometallic chemistry, this compound has been utilized in the synthesis and structural characterization of diarylpalladium complexes. This application highlights its utility in creating complex metal-organic frameworks (Nishihara, Onodera, & Osakada, 2004).

Contribution to Material Science

In material science, a study involving the synthesis of 1,3-dimethyl-5-(3,4,5-tris(alkoxy)benzoyl) barbituric acid derivatives and their liquid crystalline difluoroboron complexes highlights the use of this compound in developing materials with specific thermo-morphologic properties (Giziroğlu, Nesrullajev, & Orhan, 2014).

Supramolecular Chemistry

A study on the cocrystal of this compound with urea provides insight into its potential in supramolecular chemistry, particularly in the formation of hetrosynthons and the study of molecular interactions (Kopczyńska et al., 2017).

Synthetic Chemistry

This compound has been mentioned in the context of Suzuki-Miyaura coupling reactions, particularly in the synthesis of polyfluorophenyl and 2-heteroaryl boronic acids, underlining its role in facilitating complex chemical syntheses (Kinzel, Zhang, & Buchwald, 2010).

Safety and Hazards

3,4,5-Trifluorophenylboronic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed and causes serious eye irritation. It is recommended to wear personal protective equipment/face protection and ensure adequate ventilation when handling this chemical.

Future Directions

3,4,5-Trifluorophenylboronic acid has been used in the preparation of phenylboronic catechol esters and determination of Lewis acidity, synthesis of benzopyranone derivatives as GABAA receptor modulators, synthesis of multisubstituted olefins and conjugate dienes, and Suzuki cross-coupling reactions. These applications suggest that it could have potential uses in various fields of chemistry and materials science.

Mechanism of Action

Target of Action

3,4,5-Trifluorophenylboronic acid is a type of fluorinated phenylboronic acid . It is often used as a reagent in organic synthesis and as an intermediate in pharmaceutical and chemical industries . The primary targets of this compound are various organic substrates in the context of Suzuki-Miyaura coupling reactions .

Mode of Action

The compound is known for its high reactivity and stability in air . It exhibits good positional and stereo-selectivity in Suzuki-Miyaura coupling reactions, where it acts as a ligand for palladium catalysts . In these reactions, various chemical functional groups remain unchanged, making it an important pathway for forming C-C bonds .

Biochemical Pathways

In organic synthesis reactions, this compound plays a crucial role in the formation of C-O, C-N, and C-S bonds . It is also used in C-H activation reactions and asymmetric catalysis .

Result of Action

The result of the compound’s action is the formation of new organic compounds through various reactions, such as Suzuki-Miyaura coupling, C-H activation, and the formation of C-O, C-N, and C-S bonds . It is also used in the synthesis of benzopyranone derivatives as GABAA receptor modulators .

Action Environment

The compound is relatively stable in air and insensitive to moisture, allowing for long-term storage . The reaction conditions are mild, and the yield is high . It should be stored in a dark place, sealed, and in a dry environment . It is also recommended to ensure adequate ventilation, especially in confined areas .

Synthesis routes and methods

Procedure details

A nitrogen- or argon-inertized reactor was initially charged with 83.2 g (3.42 mol) of magnesium turnings and then 1646.2 g of dry, unstabilized tetrahydrofuran were added. 30 g (0.14 mol) of 3,4,5-trifluorobromobenzene were added dropwise at 25° C. with stirring and the startup of the Grignard reaction was awaited. The startup of the Grignard reaction was perceptible by a spontaneous temperature increase to approx. 32° C. Subsequently, 571.9 g (2.71 mol) of further 3,4,5-trifluorobromobenzene were metered in at 25-35° C. within 5 h. To complete the reaction, the mixture was stirred at 25-30° C. for a further 2 h. A 2nd reactor was initially charged with a solution of 328.0 g (3.16 mol) of trimethyl borate and 452 g of dry, unstabilized tetrahydrofuran, which were precooled to −5° C. Thereafter, the Grignard solution was metered in from the 1st reactor within 2.5 h. The excess magnesium remained in the 1st reactor. After the metered addition had ended, the mixture was stirred at 20-25° C. for another 2 h. For hydrolysis, 1326.1 g (2.76 mol) of 7.6% hydrochloric acid were then metered in at 25° C., after which the mixture was stirred at 25° C. for another 1 h. The mixture was heated to 50° C. and the phases were separated. Thereafter, the organic phase was re-extracted with 603.9 g of water at 50° C. and the washing water phase was removed again. Subsequently, the organic phase was concentrated by distilling off a tetrahydrofuran/water mixture. This afforded 1032.6 (82%) of a 40% solution of 3,4,5-trifluorophenylboronic acid in tetrahydrofuran, which was used directly for the subsequent reactions.